Phloretin 2'-O-glucuronide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Phloretin glucuronide is a member of flavonoids and a glycoside.
Scientific Research Applications
Metabolism and Bioavailability
Phloretin 2'-O-glucuronide is a key metabolite in the absorption and excretion of cider dihydrochalcones in humans. Research has demonstrated its presence in plasma and urine following the consumption of apple cider, indicating its role in the metabolism of phloretin-O-glycosides in the small intestine. The study highlights the efficient absorption of this compound and its metabolites, suggesting its potential impact on human health through dietary intake (Marks et al., 2009).
Immunomodulatory Activities
This compound, along with other metabolites, has been observed to have significant immunomodulatory effects. It can inhibit the production of nitric oxide and affect the expression of inflammatory cytokines in stimulated cells, pointing towards its potential use in modulating immune responses (Zhao et al., 2017).
Antimicrobial Activity
The antimicrobial properties of phloretin and its derivatives, including this compound, are noteworthy. These compounds have demonstrated inhibitory effects on the growth of various bacteria, particularly Gram-positive strains. This opens up possibilities for their use in antimicrobial applications (Barreca et al., 2014).
Hypoglycemic and Anti-diabetic Effects
This compound has shown potential in exerting hypoglycemic effects and improving insulin resistance. This is evident from studies where it has significantly reduced blood glucose levels and improved islet injury and lipid metabolism in diabetic models. Such findings underscore its potential role in diabetes management (Shen et al., 2017).
Enzyme Inhibition
This compound has been observed to inhibit enzymes like α-glucosidase. The inhibition mechanism involves forming complexes with enzymes and altering their conformation, which may have implications in managing conditions like diabetes mellitus (Han et al., 2017).
Photoprotective Effect
This compound has also demonstrated effectiveness in protecting against UVB-induced damage in skin cells. This suggests its potential application in skincare products for photoprotection and treating UVB-related skin injuries (Shin et al., 2014).
Antimalarial Properties
In vitro studies have shown that this compound can inhibit the growth of malaria parasites in red blood cells, indicating its potential use in developing antimalarial therapies (Kutner et al., 1987).
Cellular Transport and Glucose Uptake
This compound has been studied for its influence on cellular uptake and glucose transport. Its inhibitory effect on glucose transporters in cancer cells suggests potential applications in cancer research and treatment (Wu et al., 2009).
Biosynthesis and Biochemical Mechanisms
Research into the biosynthesis of this compound in plants such as apples and pears has provided insights into its physiological role and potential applications in agricultural and pharmaceutical industries (Gosch et al., 2010).
Properties
Molecular Formula |
C21H22O11 |
---|---|
Molecular Weight |
450.4 g/mol |
IUPAC Name |
(2S,3S,4S,5R,6S)-6-[3,5-dihydroxy-2-[3-(4-hydroxyphenyl)propanoyl]phenoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid |
InChI |
InChI=1S/C21H22O11/c22-10-4-1-9(2-5-10)3-6-12(24)15-13(25)7-11(23)8-14(15)31-21-18(28)16(26)17(27)19(32-21)20(29)30/h1-2,4-5,7-8,16-19,21-23,25-28H,3,6H2,(H,29,30)/t16-,17-,18+,19-,21+/m0/s1 |
InChI Key |
YFJJAJIWPWXWJJ-ZFORQUDYSA-N |
Isomeric SMILES |
C1=CC(=CC=C1CCC(=O)C2=C(C=C(C=C2O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)C(=O)O)O)O)O)O)O)O |
Canonical SMILES |
C1=CC(=CC=C1CCC(=O)C2=C(C=C(C=C2OC3C(C(C(C(O3)C(=O)O)O)O)O)O)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.